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Compound of Interest

Compound Name: 4-Hydroxynicotinic acid

Cat. No.: B1198600 Get Quote

Essential Safety and Handling Guide for 4-
Hydroxynicotinic Acid
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Hydroxynicotinic acid (CAS No. 609-70-1). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Hydroxynicotinic acid is a chemical that requires careful handling due to its potential health

hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

identifies it with the following hazard statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]
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A comprehensive PPE strategy is mandatory to mitigate these risks. The following table

summarizes the required protective gear.

Protection Type Specific Recommendations Rationale

Eye Protection
Chemical safety goggles or a

face shield.[3]

To prevent eye contact and

serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation.

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator with a

particulate filter is

recommended.

To prevent inhalation and

respiratory irritation.

Safe Handling and Storage Procedures
Proper handling and storage are crucial to maintaining a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid generating dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the handling area.[4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]
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Keep away from incompatible materials such as strong oxidizing agents.

Emergency and First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation persists.[3][4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[3][4]

Spillage and Disposal Plan
Spill Response:

Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

designated, labeled container for hazardous waste.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and then collect the material as you would for a small spill.

Waste Disposal:
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Dispose of 4-Hydroxynicotinic acid and any contaminated materials as hazardous waste.

[5]

Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Do not dispose of down the drain or in regular trash.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-
Hydroxynicotinic acid from preparation to disposal.

Figure 1. Safe Handling Workflow for 4-Hydroxynicotinic Acid
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Caption: Figure 1. Safe Handling Workflow for 4-Hydroxynicotinic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Hydroxynicotinic acid | C6H5NO3 | CID 69113 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chemical-label.com [chemical-label.com]

3. fishersci.co.uk [fishersci.co.uk]

4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

5. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Personal protective equipment for handling 4-
Hydroxynicotinic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198600#personal-protective-equipment-for-
handling-4-hydroxynicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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